2-Bromo-3-cyclopentyloxypyridine
Cat. No. B8650581
M. Wt: 242.11 g/mol
InChI Key: LFWWROATAKMKEO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06946558B2
Procedure details
Sodium hydride (160 mg) was dissolved in dimethylformamide (5 ml) and 2-bromo-3-pyridinol (500 mg) dissolved in dimethylformamide is slowly added dropwise. Then, bromocyclopentane (0.63 ml) was added to the solution and reacted for 5 hours at room temperature. Water was added to the suspension to dilute and extracted with ethyl acetate to separate an organic layer. The separated organic layer was dried with anhydrous magnesium sulfate and distilled under reduced pressure. As a result, 2-bromo-3-cyclopentyloxy pyridine (480 mg, yield: 60%) was obtained as an oil phase.
Yield
60%
Identifiers
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REACTION_CXSMILES
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[H-].[Na+].[Br:3][C:4]1[C:9]([OH:10])=[CH:8][CH:7]=[CH:6][N:5]=1.Br[CH:12]1[CH2:16][CH2:15][CH2:14][CH2:13]1.O>CN(C)C=O>[Br:3][C:4]1[C:9]([O:10][CH:12]2[CH2:16][CH2:15][CH2:14][CH2:13]2)=[CH:8][CH:7]=[CH:6][N:5]=1 |f:0.1|
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Inputs
Step One
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Name
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|
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Quantity
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160 mg
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Type
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reactant
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Smiles
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[H-].[Na+]
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Name
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Quantity
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5 mL
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Type
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solvent
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Smiles
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CN(C=O)C
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Step Two
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Name
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Quantity
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500 mg
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Type
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reactant
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Smiles
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BrC1=NC=CC=C1O
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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CN(C=O)C
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Step Three
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Name
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Quantity
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0.63 mL
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Type
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reactant
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Smiles
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BrC1CCCC1
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Step Four
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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is slowly added dropwise
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CUSTOM
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Type
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CUSTOM
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Details
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reacted for 5 hours at room temperature
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Duration
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5 h
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ADDITION
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Type
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ADDITION
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Details
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to dilute
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with ethyl acetate
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CUSTOM
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Type
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CUSTOM
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Details
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to separate an organic layer
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The separated organic layer was dried with anhydrous magnesium sulfate
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DISTILLATION
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Type
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DISTILLATION
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Details
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distilled under reduced pressure
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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BrC1=NC=CC=C1OC1CCCC1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 480 mg | |
| YIELD: PERCENTYIELD | 60% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
